Cas no 5686-96-4 (1-(3-Hydroxy-1-propyn-1-yl)cyclohexanol)

• Product Name: 1-(3-Hydroxy-1-propyn-1-yl)cyclohexanol
• CAS No: 5686-96-4
• MF: C₉H₁₄O₂
• MW: 154.206263065338
• CID: 2712184
• PubChem ID: 4277820
• Update Time: 2025-04-21

1-(3-Hydroxy-1-propyn-1-yl)cyclohexanol Chemical and Physical Properties

Names and Identifiers

• DTXCID901710491
• 1-(3-Hydroxy-1-propyn-1-yl)cyclohexanol
• DTXSID701279900
• 1-(3-Hydroxy-prop-1-ynyl)-cyclohexanol
• AKOS024335814
• 5686-96-4
• 1-(3-Hydroxy-1-propynyl)cyclohexanol

• Inchi： 1S/C9H14O2/c10-8-4-7-9(11)5-2-1-3-6-9/h10-11H,1-3,5-6,8H2
• InChI Key： IACPYUXMRKYCDO-UHFFFAOYSA-N
• SMILES： OC1(C#CCO)CCCCC1

Computed Properties

• Exact Mass: 154.099379685Da
• Monoisotopic Mass: 154.099379685Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 40.5Ų